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Compound of Interest

Compound Name: 2'-Deoxyguanosine-d13

Cat. No.: B12389956

For researchers, scientists, and drug development professionals, this technical guide provides
an in-depth overview of 2'-Deoxyguanosine-d13, a deuterated internal standard crucial for
accurate quantification in complex biological matrices. This document details its
physicochemical properties, provides a comprehensive experimental protocol for its use in
liquid chromatography-tandem mass spectrometry (LC-MS/MS), and illustrates its metabolic
context.

Core Data Presentation

The following table summarizes the key quantitative data for both unlabeled and deuterated 2'-
Deoxyguanosine.

Property 2'-Deoxyguanosine 2'-Deoxyguanosine-d13
Molecular Formula C10H13Ns04 C10D13Ns04

Molecular Weight 267.24 g/mol [1] ~280.33 g/mol

CAS Number 961-07-9[1] Not available (often referenced

by the unlabeled CAS number)

Metabolic Pathway of 2'-Deoxyguanosine

2'-Deoxyguanosine plays a critical role in cellular metabolism, particularly in the salvage
pathway for purine nucleotides. The initial and rate-limiting step in its intracellular utilization is
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the phosphorylation by deoxyguanosine kinase (dGK), a mitochondrial enzyme. This process
converts 2'-deoxyguanosine into 2'-deoxyguanosine monophosphate (dGMP), which is
subsequently phosphorylated to the triphosphate form (dGTP) and incorporated into
mitochondrial DNA (mtDNA). The DGUOK gene provides the instructions for making the
deoxyguanosine kinase enzyme[2]. Reduced activity of this enzyme due to genetic variants
can lead to mitochondrial DNA depletion and is associated with disorders affecting the liver,
brain, and muscles[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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